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Compound of Interest

Compound Name: 2-Methyl-3-hydroxy-6-iodopyridine

CAS No.: 848952-39-6

Cat. No.: B1589881

Get Quote

This comprehensive guide provides a detailed, step-by-step protocol for the synthesis of 2-
Methyl-3-hydroxy-6-iodopyridine, a valuable heterocyclic building block in medicinal

chemistry and drug development. The protocol is designed for researchers, scientists, and

professionals in the field, offering not just a procedure, but also the underlying scientific

rationale for key experimental choices.

Introduction
2-Methyl-3-hydroxy-6-iodopyridine is a key intermediate in the synthesis of a variety of

pharmacologically active compounds. The presence of the iodine atom at the 6-position

provides a versatile handle for further functionalization through various cross-coupling

reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig aminations. This allows for the

introduction of diverse molecular fragments, making it an attractive scaffold for the exploration

of new chemical space in drug discovery.

The synthetic strategy outlined herein follows a robust and reliable three-step sequence

starting from the commercially available 2-methyl-3-hydroxypyridine. This approach involves an
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initial N-oxidation to activate the pyridine ring, followed by a regioselective iodination, and a

final deoxygenation to yield the target compound.

Overall Synthetic Scheme
The synthesis of 2-Methyl-3-hydroxy-6-iodopyridine is achieved through the following three-

step reaction sequence:

2-Methyl-3-hydroxypyridine Step 1: N-Oxidation 2-Methyl-3-hydroxypyridine N-oxide Step 2: Iodination 2-Methyl-3-hydroxy-6-iodopyridine N-oxide Step 3: Deoxygenation 2-Methyl-3-hydroxy-6-iodopyridine

Click to download full resolution via product page

Caption: Three-step synthesis of 2-Methyl-3-hydroxy-6-iodopyridine.

Materials and Reagents
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Reagent/Material Grade Supplier

2-Methyl-3-hydroxypyridine ≥98% Commercially Available

m-Chloroperoxybenzoic acid

(m-CPBA)
77% Commercially Available

Dichloromethane (DCM) Anhydrous Commercially Available

Sodium bicarbonate (NaHCO₃) Reagent Commercially Available

Sodium sulfate (Na₂SO₄) Anhydrous Commercially Available

N-Iodosuccinimide (NIS) ≥98% Commercially Available

Acetonitrile (ACN) Anhydrous Commercially Available

Sodium thiosulfate (Na₂S₂O₃) Reagent Commercially Available

Palladium(II) acetate

(Pd(OAc)₂)
98% Commercially Available

1,1'-

Bis(diphenylphosphino)ferroce

ne (dppf)

97% Commercially Available

Triethylamine (Et₃N) ≥99% Commercially Available

Toluene Anhydrous Commercially Available

Ethyl acetate (EtOAc) Reagent Commercially Available

Hexanes Reagent Commercially Available

Deionized water In-house

Experimental Protocols
Step 1: Synthesis of 2-Methyl-3-hydroxypyridine N-oxide
Rationale: The N-oxidation of the pyridine ring is a crucial first step to activate the molecule for

electrophilic substitution. The N-oxide group increases the electron density at the C2, C4, and

C6 positions, making them more susceptible to attack by electrophiles.[1] m-
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Chloroperoxybenzoic acid (m-CPBA) is a widely used and effective oxidizing agent for this

transformation, typically providing clean reactions and high yields.[2]

Procedure:

To a stirred solution of 2-methyl-3-hydroxypyridine (1.0 eq) in anhydrous dichloromethane

(DCM, 10 mL per gram of starting material) at 0 °C (ice bath), add m-chloroperoxybenzoic

acid (m-CPBA, 77%, 1.2 eq) portion-wise over 15 minutes.

Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material

is consumed.

Upon completion, dilute the reaction mixture with DCM and wash with a saturated aqueous

solution of sodium bicarbonate (3 x 20 mL) to quench the excess m-CPBA and remove the

m-chlorobenzoic acid byproduct.

Wash the organic layer with brine (1 x 20 mL), dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

The crude product can be purified by column chromatography on silica gel (eluting with a

gradient of methanol in dichloromethane) to afford 2-methyl-3-hydroxypyridine N-oxide as a

solid.

Step 2: Synthesis of 2-Methyl-3-hydroxy-6-iodopyridine
N-oxide
Rationale: With the pyridine ring activated by the N-oxide group, regioselective iodination can

be achieved. N-Iodosuccinimide (NIS) is a mild and effective iodinating agent for electron-rich

aromatic and heteroaromatic compounds. The electronic directing effects of the N-oxide and

the hydroxyl group are expected to favor iodination at the C6 position.

Procedure:

Dissolve 2-methyl-3-hydroxypyridine N-oxide (1.0 eq) in anhydrous acetonitrile (ACN, 15 mL

per gram of starting material).
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Add N-Iodosuccinimide (NIS, 1.1 eq) to the solution and stir the mixture at room temperature

for 4-6 hours.

Monitor the reaction by TLC. The reaction can be gently heated to 40-50 °C if the reaction is

sluggish.

Once the reaction is complete, cool the mixture to room temperature and quench with a

saturated aqueous solution of sodium thiosulfate (10 mL) to remove any unreacted iodine.

Extract the product with ethyl acetate (3 x 25 mL).

Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate,

filter, and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel (eluting with a gradient of

ethyl acetate in hexanes) to yield 2-methyl-3-hydroxy-6-iodopyridine N-oxide.

Step 3: Synthesis of 2-Methyl-3-hydroxy-6-iodopyridine
Rationale: The final step is the deoxygenation of the N-oxide to yield the target pyridine. A

variety of methods are available for this transformation.[3] A palladium-catalyzed transfer

deoxygenation using triethylamine as the oxygen acceptor is a chemoselective and efficient

method that is tolerant of various functional groups, including halogens and hydroxyls.[4][5]

Procedure:

To a solution of 2-methyl-3-hydroxy-6-iodopyridine N-oxide (1.0 eq) in anhydrous toluene

(20 mL per gram of starting material), add palladium(II) acetate (Pd(OAc)₂, 0.03 eq) and 1,1'-

bis(diphenylphosphino)ferrocene (dppf, 0.06 eq).

Add triethylamine (Et₃N, 3.0 eq) to the mixture.

Heat the reaction mixture to 100-110 °C and stir for 8-12 hours under an inert atmosphere

(e.g., nitrogen or argon).

Monitor the reaction by TLC.
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Upon completion, cool the reaction mixture to room temperature and filter through a pad of

celite to remove the palladium catalyst.

Concentrate the filtrate under reduced pressure.

Purify the residue by column chromatography on silica gel (eluting with a gradient of ethyl

acetate in hexanes) to afford 2-Methyl-3-hydroxy-6-iodopyridine as a solid.

Safety Precautions
All manipulations should be performed in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety glasses, a lab coat, and gloves,

should be worn at all times.

m-Chloroperoxybenzoic acid (m-CPBA) is a strong oxidizing agent and can be shock-

sensitive. Handle with care.

Dichloromethane and acetonitrile are volatile and toxic. Avoid inhalation and skin contact.

Palladium catalysts are flammable and should be handled with care.

Characterization Data
The final product, 2-Methyl-3-hydroxy-6-iodopyridine, should be characterized by standard

analytical techniques to confirm its identity and purity.

Property Value

Molecular Formula C₆H₆INO

Molecular Weight 235.02 g/mol

Appearance Off-white to light brown solid

CAS Number 848952-39-6

Expected analytical data would include ¹H NMR, ¹³C NMR, and Mass Spectrometry, which

should be consistent with the structure of 2-Methyl-3-hydroxy-6-iodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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